Cas no 1807114-60-8 (Ethyl 3-bromomethyl-4-cyano-2-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 3-bromomethyl-4-cyano-2-(trifluoromethoxy)phenylacetate
• CAS No: 1807114-60-8
• MF: C₁₃H₁₁BrF₃NO₃
• MW: 366.130553483963
• CID: 4945470
• Update Time: 2025-05-21

Ethyl 3-bromomethyl-4-cyano-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-4-cyano-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H11BrF3NO3/c1-2-20-11(19)5-8-3-4-9(7-18)10(6-14)12(8)21-13(15,16)17/h3-4H,2,5-6H2,1H3
• InChI Key： FYACZJJVQXXEJO-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C=CC(CC(=O)OCC)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 407
• XLogP3: 3.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-bromomethyl-4-cyano-2-(trifluoromethoxy)phenylacetate

Comprehensive Guide to Ethyl 3-bromomethyl-4-cyano-2-(trifluoromethoxy)phenylacetate (CAS No. 1807114-60-8)

Ethyl 3-bromomethyl-4-cyano-2-(trifluoromethoxy)phenylacetate (CAS No. 1807114-60-8) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This ester derivative features a unique combination of functional groups, including a bromomethyl moiety, a cyano group, and a trifluoromethoxy substituent, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science applications.

The molecular structure of Ethyl 3-bromomethyl-4-cyano-2-(trifluoromethoxy)phenylacetate offers versatility in chemical reactions. The presence of the bromomethyl group allows for nucleophilic substitution reactions, while the cyano group can be transformed into carboxylic acids, amides, or other functional groups. The trifluoromethoxy group enhances the compound's lipophilicity, a property highly sought after in medicinal chemistry for improving drug bioavailability. These characteristics make it a hot topic in forums discussing advanced synthetic intermediates and fluorinated compounds.

In recent years, the demand for fluorinated building blocks like Ethyl 3-bromomethyl-4-cyano-2-(trifluoromethoxy)phenylacetate has surged, driven by the growing interest in biodegradable materials and sustainable chemistry. Environmental concerns and regulatory pressures have led researchers to explore greener synthesis routes for such compounds. This aligns with the increasing number of searches for eco-friendly chemical synthesis and green chemistry alternatives in scientific databases.

The compound's applications extend to the development of crop protection agents and pharmaceutical intermediates. Its structural features are particularly valuable in creating molecules with enhanced biological activity and stability. Industry reports highlight its use in designing next-generation agrochemicals with improved environmental profiles, addressing the global need for sustainable agriculture solutions. This connection to real-world challenges makes it a frequent subject in discussions about innovative chemical solutions for modern problems.

From a technical perspective, handling Ethyl 3-bromomethyl-4-cyano-2-(trifluoromethoxy)phenylacetate requires standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain its stability. The scientific community often searches for storage conditions for sensitive reagents and handling protocols for specialty chemicals, reflecting the practical considerations surrounding such compounds.

The market for high-purity chemical intermediates like Ethyl 3-bromomethyl-4-cyano-2-(trifluoromethoxy)phenylacetate continues to grow, particularly in regions with strong pharmaceutical and agrochemical industries. Recent trends show increased interest in custom synthesis services and tailor-made chemical building blocks, as evidenced by search engine analytics. This compound's unique structure positions it well to meet these specialized demands, making it a subject of interest for both suppliers and end-users.

Analytical characterization of Ethyl 3-bromomethyl-4-cyano-2-(trifluoromethoxy)phenylacetate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for quality control in production and research applications. The frequent searches for analytical methods for complex organics and compound characterization techniques demonstrate the ongoing need for reliable analytical protocols in working with such specialized chemicals.

Looking ahead, the scientific community anticipates continued innovation in the applications of Ethyl 3-bromomethyl-4-cyano-2-(trifluoromethoxy)phenylacetate. Its potential in drug discovery pipelines and advanced material development makes it a compound worth watching. As research into targeted therapies and smart materials advances, this chemical building block is likely to play an increasingly important role in scientific breakthroughs.